Cas no 2815-67-0 (1,2-Dimethoxy-3-(2-nitrovinyl)benzene)

• Product name: 1,2-Dimethoxy-3-(2-nitrovinyl)benzene
• CAS No: 2815-67-0
• MF: C₁₀H₁₁NO₄
• MW: 209.198642969131
• MDL: MFCD00068082
• CID: 287472
• PubChem ID: 5380390

1,2-Dimethoxy-3-(2-nitrovinyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1,2-Dimethoxy-3-(2-nitrovinyl)benzene
• Benzene,1,2-dimethoxy-3-(2-nitroethenyl)-
• 2,3-dimethoxynitrostyrene
• 2,3-DIMETHOXY-W-NITROSTYRENE
• 1,2-dimethoxy-3-[(1e)-2-nitroethenyl]benzene
• CID 5380390, >=98% (HPLC)
• 2,3-dimethoxy-beta-nitrostyrene
• NSC93685
• EN300-315530
• Styrene,3-dimethoxy-.beta.-nitro-
• 2815-67-0
• NSC-184401
• CCG-45139
• 37630-20-9
• MS-9820
• trans-2,3-Dimethoxy-beta-nitrostyrene
• AKOS000277008
• EN300-1865309
• CID 5380390
• SR-01000634925-1
• SR-01000634925
• SCHEMBL1011167
• trans-2,3-Dimethoxy-beta-nitrostyrene, 97%
• TRANS-2 3-DIMETHOXY-beta-NITROSTYRENE
• SR-01000634925-2
• NSC-93685
• 1, 2-dimethoxy-3-[(E)-2-nitroethenyl]benzene
• NSC184401
• HMS562G22
• 1,2-dimethoxy-3-[(E)-2-nitroethenyl]benzene
• AKOS015913625
• CS-0246042
• (E)-1,2-Dimethoxy-3-(2-nitrovinyl)benzene
• MFCD00068082
• trans-2,3-Dimethoxy- beta -nitrostyrene

• MDL： MFCD00068082
• Inchi： InChI=1S/C10H11NO4/c1-14-9-5-3-4-8(10(9)15-2)6-7-11(12)13/h3-7H,1-2H3/b7-6+
• InChI Key： OFJZSDMKKDTNHZ-VOTSOKGWSA-N
• SMILES： COC1C=CC=C(/C=C/[N+]([O-])=O)C=1OC

Computed Properties

• Exact Mass: 209.06900
• Monoisotopic Mass: 209.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 64.3Ų

Experimental Properties

• Melting Point: 80-84 °C(lit.)
• PSA: 64.28000
• LogP: 2.47440

1,2-Dimethoxy-3-(2-nitrovinyl)benzene Security Information

• Hazardous Material transportation number：UN 3077 9/PG 3
• WGK Germany：3
• Hazard Category Code： 36-50/53
• Safety Instruction： S26; S36; S60; S61
• Hazardous Material Identification：
• Risk Phrases：R36; R50/53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 1,2-Dimethoxy-3-(2-nitrovinyl)benzene

Recent Advances in the Study of 1,2-Dimethoxy-3-(2-nitrovinyl)benzene (CAS: 2815-67-0): A Comprehensive Research Brief

1,2-Dimethoxy-3-(2-nitrovinyl)benzene (CAS: 2815-67-0) is a nitrovinyl-substituted benzene derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique electronic and steric properties, has been explored for its biological activities, including antimicrobial, anticancer, and anti-inflammatory effects. The presence of the nitrovinyl group and methoxy substituents makes it a versatile scaffold for further chemical modifications and pharmacological evaluations.

Recent studies have focused on the synthesis and optimization of 1,2-Dimethoxy-3-(2-nitrovinyl)benzene to enhance its bioavailability and therapeutic efficacy. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against certain bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity and interfere with essential enzymatic processes. These findings suggest its potential as a lead compound for developing novel antibiotics.

In addition to its antimicrobial properties, 1,2-Dimethoxy-3-(2-nitrovinyl)benzene has shown promise in oncology research. A preclinical study conducted in 2024 revealed that the compound induces apoptosis in various cancer cell lines, particularly those associated with breast and colon cancers. The mechanism of action involves the generation of reactive oxygen species (ROS) and the activation of pro-apoptotic pathways. Notably, the compound exhibited selective cytotoxicity towards cancer cells while sparing normal cells, highlighting its potential as a targeted therapeutic agent.

The chemical reactivity of 1,2-Dimethoxy-3-(2-nitrovinyl)benzene has also been a subject of investigation. Researchers have explored its use as a building block in the synthesis of more complex molecules, such as heterocyclic compounds with enhanced pharmacological profiles. For instance, a recent study in Organic & Biomolecular Chemistry reported the successful incorporation of this compound into indole-based derivatives, which displayed improved solubility and pharmacokinetic properties. These advancements underscore the versatility of 1,2-Dimethoxy-3-(2-nitrovinyl)benzene in drug design and development.

Despite these promising findings, challenges remain in the clinical translation of 1,2-Dimethoxy-3-(2-nitrovinyl)benzene. Issues such as metabolic stability, toxicity profiles, and formulation optimization need to be addressed in future studies. Ongoing research is focusing on structural modifications to mitigate these limitations while preserving the compound's therapeutic benefits. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into viable drug candidates.

In conclusion, 1,2-Dimethoxy-3-(2-nitrovinyl)benzene (CAS: 2815-67-0) represents a promising scaffold in medicinal chemistry with diverse biological activities. Its applications span antimicrobial and anticancer therapies, as well as its utility in synthetic chemistry. Continued research and development efforts are essential to unlock its full potential and address existing challenges. This compound exemplifies the intersection of chemistry and biology in the pursuit of novel therapeutic solutions.